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Compound of Interest

Compound Name:
Acetaldehyde, 2,4-

dinitrophenylhydrazone

Cat. No.: B131636 Get Quote

Acetaldehyde 2,4-Dinitrophenylhydrazone: A
Technical Guide
This technical guide provides a comprehensive overview of acetaldehyde 2,4-

dinitrophenylhydrazone, a chemical compound crucial for the detection and quantification of

acetaldehyde. This derivative is formed through a condensation reaction between acetaldehyde

and 2,4-dinitrophenylhydrazine (DNPH).[1] The formation of this stable, crystalline hydrazone

with a characteristic color makes it a widely used standard in analytical chemistry, particularly in

environmental, biological, and industrial sample analysis.[1]

Chemical Identity
IUPAC Name: N-[(E)-ethylideneamino]-2,4-dinitroaniline[2]

Other Names: Acetaldehyde, (2,4-dinitrophenyl)hydrazone; Ethanal 2,4-

dinitrophenylhydrazone[3]

CAS Number: 1019-57-4[2][3]

Molecular Formula: C₈H₈N₄O₄[2][3][4]

Chemical Structure
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Caption: Chemical structure of Acetaldehyde 2,4-dinitrophenylhydrazone.

Physicochemical Data
The following table summarizes the key quantitative properties of acetaldehyde 2,4-

dinitrophenylhydrazone.

Property Value Reference(s)

Molecular Weight 224.17 g/mol [4][5]

Melting Point 165-168 °C

Appearance
Light yellow to brown powder

or crystals

Purity (Assay) ≥98% - 99% [4]

Storage Temperature Room temperature or 2-8°C

Experimental Protocols
The synthesis of acetaldehyde 2,4-dinitrophenylhydrazone is a standard procedure in organic

analytical chemistry, often referred to as Brady's test. It involves the preparation of a

derivatizing agent followed by the condensation reaction with the acetaldehyde sample.

This reagent is a solution of 2,4-dinitrophenylhydrazine in an acidified alcohol medium.

Materials:

2,4-dinitrophenylhydrazine (DNPH)

Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

Acetonitrile or 95% Ethanol

Deionized Water

Volumetric flask (100 mL), Beaker, Weigh boat
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Procedure (Acidified Acetonitrile Method):[6]

Weigh 0.09 g of 2,4-dinitrophenylhydrazine powder using a weigh boat.[6]

Carefully transfer the DNPH powder to a clean, dry 100 mL volumetric flask.[6]

In a fume hood, add approximately 70 mL of acetonitrile to the volumetric flask.[6]

Add 1.0 mL of concentrated phosphoric acid to the flask.[6]

Fill the flask to the 100 mL mark with acetonitrile.[6]

Seal the flask and mix by inversion until the DNPH is completely dissolved. The resulting

solution is a 0.9 g/L DNPH stock in 1.0% phosphoric acid in acetonitrile.[6]

Procedure (Acidified Ethanol Method):[7]

Place 3 grams of 2,4-dinitrophenylhydrazine, 20 mL of water, and 70 mL of 95% ethanol in a

125-mL Erlenmeyer flask.[7]

Cool the mixture in an ice bath while stirring.[7]

Once the temperature reaches 10 °C, slowly add 10 mL of concentrated sulfuric acid.[7]

Stir the resulting yellow-brown solution. This reagent is stable for approximately 10 uses if

stored properly.[7]

This protocol details the derivatization of an acetaldehyde sample for subsequent analysis,

such as by High-Performance Liquid Chromatography (HPLC).

Materials:

Acetaldehyde sample (e.g., from a microbial fermentation broth)[6]

Prepared 2,4-Dinitrophenylhydrazine (DNPH) reagent

Microcentrifuge tubes

Vortex mixer
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Centrifuge

Procedure:[6]

Collect the acetaldehyde-containing sample. For volatile samples like fermentation broth,

perform sampling and derivatization quickly to minimize evaporation.[6]

In a microcentrifuge tube, combine the sample and the DNPH reagent. A common ratio is

1:1, for example, adding 500 µL of the DNPH reagent to 500 µL of the sample.[6]

Immediately cap the tube and vortex the mixture for 10-15 seconds to ensure thorough

mixing.

Allow the reaction to proceed at room temperature. The reaction between acetaldehyde and

DNPH occurs in a 1:1 stoichiometric ratio to produce the stable acetaldehyde-2,4-DNPH

product.[6]

After the reaction, centrifuge the sample to pellet any precipitate or cellular debris.

The supernatant, containing the dissolved acetaldehyde-2,4-dinitrophenylhydrazone, can

then be transferred to an HPLC vial for quantification.[6] The product is typically analyzed via

HPLC or spectrophotometry due to its strong UV-Vis absorption properties.[1]

Logical Workflow for Synthesis and Analysis
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Caption: Experimental workflow for the synthesis and analysis of Acetaldehyde 2,4-DNPH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b131636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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